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Compound of Interest

Compound Name: 2-Nitro-1-propanol

Cat. No.: B1209518

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 2-Nitro-1-propanol, a compound requiring careful handling due to its potential
hazards. Adherence to these protocols is critical for personnel safety and environmental
protection.

Immediate Safety and Hazard Assessment

2-Nitro-1-propanol is classified as a hazardous substance and requires careful handling. It is
harmful if swallowed, and accidental ingestion may cause serious health damage.[1] The
substance can also lead to methemoglobinemia, a condition that inhibits the normal uptake of
oxygen by binding to hemoglobin.[1] While not considered a primary skin irritant, good
laboratory practice dictates minimizing exposure.[1] It is a combustible liquid and presents a
slight fire hazard when exposed to heat or flame.[1]

Key Hazards:
e Harmful if swallowed.[1]
e May cause respiratory irritation.[1]

o Combustible liquid.[1]
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e Avoid contact with oxidizing agents, bases, and strong reducing agents.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key safety and physical property data for
2-Nitro-1-propanol.

Property Value Source

) Flammability: 1, Toxicity: 2,
Hazard Ratings o [1]
Body Contact: 2, Reactivity: 1

Flash Point 100 °C /212 °F [2]

Boiling Point 73°C/163.4 °F @ 1mmHg [2]

Ingestion of less than 150
Ingestion Hazard grams may be fatal or cause [1]

serious health damage.

Step-by-Step Disposal Protocol

The required procedure for the disposal of 2-Nitro-1-propanol and its contaminated materials
is to manage them as hazardous waste through a licensed and approved waste disposal
company.[3] Under no circumstances should this chemical be disposed of down the drain.[1][2]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:

o Gloves: Nitrile or other chemically resistant gloves.[4]
o Eye Protection: Chemical safety goggles or a face shield.[4]
o Body Protection: A flame-resistant lab coat and appropriate footwear are mandatory.[5]

» Ventilation: All handling of this chemical, including preparation for disposal, should occur
within a certified chemical fume hood to avoid inhalation of any vapors.[5]
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Waste Collection and Segregation

Ligquid Waste: Collect all waste 2-Nitro-1-propanol and solutions containing it in a
designated, compatible hazardous waste container. This container should be robust,
chemically resistant, and have a secure, sealable lid.[4][6]

Solid Waste: Any materials contaminated with 2-Nitro-1-propanol, such as absorbent pads,
paper towels, or disposable PPE, must also be collected as hazardous waste.[4] Place these
materials in a separate, clearly labeled container for solid hazardous waste.[4]

Segregation: Do not mix 2-Nitro-1-propanol waste with other waste streams, particularly
incompatible materials like strong oxidizing agents, bases, or reducing agents.[1][4]

Labeling and Storage

Labeling: Properly label the hazardous waste container with the following information:

o

The words "Hazardous Waste".[3]

[¢]

The full chemical name: "2-Nitro-1-propanol”.[3]

[e]

The associated hazards (e.g., "Combustible,"” "Toxic").[3]

o

The date of accumulation.[3]

Storage: Store the hazardous waste container in a designated, cool, dry, and well-ventilated
area.[1] The storage area should be secure and away from ignition sources and incompatible
materials.[1][3] Ensure the container is kept tightly closed.[1]

Spill Management

In the event of a spill, follow these procedures:

Minor Spills:
o Remove all sources of ignition.[1]

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.[7] Do not use combustible materials like paper towels for absorption.[4][7]
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o Carefully collect the absorbed material and place it into a labeled hazardous waste
container.[4]

e Major Spills:
o Evacuate the area and move upwind.[1]

o Alert your institution's Environmental Health and Safety (EHS) department and emergency
responders immediately, informing them of the location and nature of the hazard.[1]

o Restrict access to the area.[4]

Final Disposal

o Contact Professionals: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for the pickup and proper disposal of the waste.[3]

» Documentation: Provide the disposal company with the Safety Data Sheet (SDS) for the
compound.[3]

o Empty Containers: Empty containers of 2-Nitro-1-propanol must be managed as hazardous
waste unless they have been triple-rinsed with a suitable solvent. The rinsate from the
cleaning process must be collected and disposed of as hazardous liquid waste.[8]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 2-Nitro-1-
propanol.
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Figure 1. 2-Nitro-1-propanol Disposal Workflow

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of 2-Nitro-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 2-Nitro-1-propanol: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209518#2-nitro-1-propanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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